molecular formula C15H20N4O3 B2948146 1-(2-(4-((1H-pyrazol-1-yl)methyl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione CAS No. 1286721-49-0

1-(2-(4-((1H-pyrazol-1-yl)methyl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione

Cat. No. B2948146
CAS RN: 1286721-49-0
M. Wt: 304.35
InChI Key: HOVFQOIQTSHFMG-UHFFFAOYSA-N
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Description

The compound “1-(2-(4-((1H-pyrazol-1-yl)methyl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione” is also known as Tofacitinib . It is stored in a sealed, dry environment and in a freezer under -20°C .


Synthesis Analysis

The synthesis of this compound involves the use of intermediate 3, tetrahydrofuran, cyanoacetic acid, triethylamine, HOBT, and EDCI . The reaction is heated at 70°C for 2 hours .


Molecular Structure Analysis

The molecular formula of Tofacitinib is C16H20N6O . It has 23 heavy atoms, 9 of which are aromatic . The compound has 4 rotatable bonds, 4 H-bond acceptors, and 1 H-bond donor .


Physical And Chemical Properties Analysis

Tofacitinib has a molecular weight of 312.37 . It has a molar refractivity of 91.2 and a topological polar surface area (TPSA) of 88.91 Ų . The compound has a lipophilicity log Po/w (iLOGP) of 1.65 . It is soluble in water with a solubility of 0.559 mg/ml or 0.00179 mol/l .

Safety and Hazards

Tofacitinib is classified as a danger and belongs to class 6.1 . The precautionary statements include P261, P264, P270, P271, P280, P302+P352, P304+P340, P310, P330, P361, P403+P233, P405, and P501 . The hazard statements include H301, H311, and H331 .

properties

IUPAC Name

1-[2-oxo-2-[4-(pyrazol-1-ylmethyl)piperidin-1-yl]ethyl]pyrrolidine-2,5-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N4O3/c20-13-2-3-14(21)19(13)11-15(22)17-8-4-12(5-9-17)10-18-7-1-6-16-18/h1,6-7,12H,2-5,8-11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HOVFQOIQTSHFMG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CN2C=CC=N2)C(=O)CN3C(=O)CCC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-(4-((1H-pyrazol-1-yl)methyl)piperidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione

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